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Compound of Interest

Compound Name: OVA (257-264), scrambled

Cat. No.: B12379925 Get Quote

This document provides immediate safety, operational, and disposal guidance for handling the

scrambled ovalbumin (OVA) (257-264) peptide, commonly used as a negative control in

immunological research. The scrambled peptide, with the typical sequence FILKSINE, is a

crucial reagent for validating the sequence-specific effects of the immunodominant OVA (257-

264) epitope, SIINFEKL.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling the lyophilized powder or reconstituted solutions of scrambled OVA (257-264),

adherence to standard laboratory safety protocols is essential to minimize exposure and

ensure a safe working environment.

Recommended Personal Protective Equipment:
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PPE Category Item Specification Rationale

Hand Protection Nitrile gloves
Standard laboratory

grade

Prevents skin contact

with the peptide.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1 certified

Protects eyes from

splashes of peptide

solutions.

Respiratory Protection
Dust mask or

respirator
N95 or equivalent

Recommended when

handling the

lyophilized powder to

avoid inhalation.[1]

Body Protection Laboratory coat Standard length

Protects skin and

clothing from

contamination.

General Handling Precautions:

Handle peptides in a clean and well-ventilated area.

Lyophilized peptides can be volatile and hygroscopic; handle them with care and weigh them

out quickly.

Avoid direct contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Quantitative Data Summary
The following table summarizes the key quantitative information for the scrambled OVA (257-

264) peptide with the sequence FILKSINE.
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Property Value Reference

Amino Acid Sequence FILKSINE [2][3]

Molecular Formula C45H74N10O13 [2][3]

Molecular Weight 963.2 g/mol [2][3]

Purity
≥95% (as determined by

HPLC)
[2][3]

Form Lyophilized powder [2]

Storage Temperature -20°C [2]

Experimental Protocol: Use as a Negative Control in
T-Cell Stimulation Assay
This protocol outlines the use of scrambled OVA (257-264) as a negative control in an ELISpot

assay to measure IFN-γ release from splenocytes, a common application for this peptide.[3][4]

1. Reconstitution of Lyophilized Peptide: a. Briefly centrifuge the vial to ensure the lyophilized

powder is at the bottom. b. Reconstitute the peptide in sterile, endotoxin-free DMSO to create a

stock solution (e.g., 10 mg/mL). c. Further dilute the stock solution in sterile phosphate-buffered

saline (PBS) or cell culture medium to the desired working concentration.

2. Cell Preparation: a. Isolate splenocytes from immunized mice. b. Wash the cells with

appropriate cell culture medium. c. Resuspend the cells to a final concentration of 1x10^6

cells/mL in complete RPMI medium.

3. T-Cell Stimulation Assay (ELISpot): a. Add 100 µL of the cell suspension (100,000 cells) to

each well of a pre-coated IFN-γ ELISpot plate. b. Prepare working solutions of the active OVA

(257-264) peptide (SIINFEKL) and the scrambled OVA (257-264) peptide (FILKSINE) in

complete RPMI medium. c. Add 100 µL of the peptide solutions to the appropriate wells to

achieve the final desired concentration (e.g., 10 µg/mL). Include a vehicle-only control

(medium). d. Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.
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4. Data Analysis: a. Develop the ELISpot plate according to the manufacturer's instructions. b.

Count the number of IFN-γ spots in each well. c. Compare the number of spots in the wells

treated with the scrambled peptide to the vehicle control and the active peptide. A specific

response to the active peptide should show a significantly higher number of spots compared to

both the scrambled peptide and the vehicle control.

Disposal Plan
Dispose of unused scrambled OVA (257-264) peptide and contaminated materials in

accordance with institutional and local regulations for non-hazardous chemical waste.

Unused Peptide: For small quantities, dissolve in a large volume of water and flush down the

drain, if permitted by local regulations. For larger quantities, treat as chemical waste.

Contaminated Materials: Pipette tips, vials, and other disposable materials that have come

into contact with the peptide should be placed in a designated chemical waste container.

Contaminated Clothing: If clothing becomes contaminated, remove it immediately and wash

it before reuse.[1]

Visualizations
Caption: Experimental workflow for using scrambled OVA peptide as a negative control.

Peptides Expected Outcome

Active OVA (257-264)
SIINFEKL

T-Cell Activation
(e.g., IFN-γ release)

 Induces

Scrambled OVA (257-264)
FILKSINE No Significant Activation

 Does Not Induce

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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